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Compound of Interest

Compound Name: 3-Isopropoxypropylamine
CAS No.: 2906-12-9
Cat. No.: B147148
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 3-
Isopropoxypropylamine (CAS No. 2906-12-9), a key chemical intermediate. The following
sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data, along with the experimental protocols for these analyses.

Quantitative Spectroscopic Data

The spectroscopic data for 3-lsopropoxypropylamine is summarized in the tables below,
providing a clear reference for compound identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy confirms the proton environment of 3-Isopropoxypropylamine. The
data presented here was acquired on a 90 MHz instrument using deuterated chloroform
(CDCIs) as the solvent.

Table 1: *H NMR Spectroscopic Data for 3-Isopropoxypropylamine
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Assignment Chemical Shift (6, ppm)
A 3.56
B 3.49
C 2.81
D 221
E 1.71
F 1.15

Note: The specific proton assignments (A-F) correspond to the spectrum available from
ChemicalBook and would require further analysis, such as 2D NMR, for definitive correlation to
the molecular structure.

A B3C NMR spectrum for 3-lIsopropoxypropylamine is available for viewing at ChemicalBook,
though a detailed peak list is not provided in publicly available data.[1]

Mass Spectrometry (MS)

The mass spectrum of 3-lsopropoxypropylamine was obtained using electron ionization (El).
The resulting fragmentation pattern provides valuable information for structural elucidation.

Table 2: Mass Spectrometry Data (Electron lonization) for 3-lsopropoxypropylamine[1]
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miz Relative Intensity (%)
15.0 1.6
18.0 6.4
27.0 6.8
28.0 9.2
29.0 4.1
30.0 100.0
31.0 4.8
39.0 4.1
41.0 20.2
42.0 11.9
43.0 335
44.0 18.5
45.0 10.6
56.0 29.0
57.0 48.3
58.0 33.0
59.0 6.1
74.0 34.7
100.0 2.9
118.0 2.3

Infrared (IR) Spectroscopy

While a specific peak list for 3-lsopropoxypropylamine is not readily available in public
databases, the expected characteristic absorption bands can be predicted based on its
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functional groups.

Table 3: Expected Infrared Absorption Bands for 3-lIsopropoxypropylamine

Expected Wavenumber

Functional Group Vibration
(cm™)
] ) Symmetric and Asymmetric
N-H (primary amine) 3400 - 3250 (two bands)
Stretch

N-H (primary amine) Bend (Scissoring) 1650 - 1580

C-H (alkane) Stretch 2975 - 2850

C-O (ether) Stretch 1150 - 1085

C-N (amine) Stretch 1250 - 1020

Experimental Protocols

The following sections outline the general methodologies for obtaining the spectroscopic data
presented above.

NMR Spectroscopy

Sample Preparation: A small amount of liquid 3-lsopropoxypropylamine (approximately 0.04
mL) is dissolved in a deuterated solvent, typically deuterated chloroform (CDCls, approximately
0.5 mL), within a 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid
interference from solvent protons in the *H NMR spectrum.

Instrumentation and Data Acquisition: The *H NMR spectrum is acquired on a spectrometer
operating at a frequency of 90 MHz. For a *3C NMR spectrum, a higher concentration of the
sample is generally required due to the lower natural abundance of the 3C isotope. A sufficient
number of scans are performed to achieve an adequate signal-to-noise ratio.

Mass Spectrometry

Sample Introduction and lonization: For a volatile liquid like 3-Isopropoxypropylamine, the
sample is introduced into the mass spectrometer via a direct insertion probe or through a gas
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chromatograph. The sample is vaporized and then ionized using electron ionization (El). In this
process, the vaporized molecules are bombarded with a beam of high-energy electrons
(typically 70 eV), causing the ejection of an electron from the molecule to form a molecular ion
and subsequent fragmentation.

Instrumentation and Data Acquisition: The mass spectrum is recorded using a mass analyzer,
such as a quadrupole or time-of-flight (TOF) analyzer. The instrument is set to scan a specific
mass-to-charge (m/z) ratio range to detect the molecular ion and its fragments. The data
presented was acquired with a source temperature of 230 °C and a sample temperature of 150
°C.

Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample such as 3-lsopropoxypropylamine, the IR spectrum
can be obtained using the neat liquid. A thin film of the liquid is placed between two salt plates
(e.g., NaCl or KBr), which are transparent to infrared radiation. Alternatively, an Attenuated
Total Reflectance (ATR) accessory can be used, where a drop of the liquid is placed directly
onto the ATR crystal.

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer is used
to acquire the spectrum. The instrument passes a beam of infrared radiation through the
sample, and the detector measures the amount of radiation that is transmitted at different
wavenumbers. A background spectrum is typically run first and automatically subtracted from
the sample spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 3-Isopropoxypropylamine.
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General Workflow for Spectroscopic Analysis
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Workflow of Spectroscopic Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3-Isopropoxypropylamine(2906-12-9) 13C NMR [m.chemicalbook.com]

» To cite this document: BenchChem. [Spectroscopic Profile of 3-Isopropoxypropylamine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147148/docs#spectroscopic-profile-of-3-
isopropoxypropylamine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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